Cas no 1375472-28-8 (Benzeneacetamide, α,α,2-trifluoro-)

• Product Name: Benzeneacetamide, α,α,2-trifluoro-
• CAS No: 1375472-28-8
• MF: C₈H₆F₃NO
• MW: 189.13455247879
• CID: 5189293
• Update Time: 2025-06-14

Benzeneacetamide, α,α,2-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, α,α,2-trifluoro-
• 2,2-Difluoro-2-(2-fluorophenyl)acetamide

• Inchi： 1S/C8H6F3NO/c9-6-4-2-1-3-5(6)8(10,11)7(12)13/h1-4H,(H2,12,13)
• InChI Key： RVRODPJOXVRMHC-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1F)(F)(F)C(=O)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on Benzeneacetamide, α,α,2-trifluoro-

Comprehensive Overview of Benzeneacetamide, α,α,2-trifluoro- (CAS No. 1375472-28-8): Properties, Applications, and Industry Insights

Benzeneacetamide, α,α,2-trifluoro- (CAS No. 1375472-28-8) is a fluorinated organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of trifluoromethyl groups enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. Recent studies highlight its potential in designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with the growing demand for targeted therapies in oncology and CNS disorders.

In the context of green chemistry, researchers are exploring sustainable synthesis routes for α,α,2-trifluoro benzeneacetamide derivatives. The compound's electrophilic reactivity at the amide carbonyl position allows for diverse functionalization, addressing the pharmaceutical industry's need for structure-activity relationship (SAR) optimization. Analytical techniques like LC-MS and NMR spectroscopy are critical for characterizing its purity, as even trace impurities can impact biological activity—a key concern in preclinical development workflows.

The agrochemical sector has identified 1375472-28-8 as a precursor for novel herbicide safeners, leveraging its ability to modulate plant enzyme systems. This application resonates with current agricultural challenges such as herbicide resistance and crop selectivity. Patent analyses reveal increasing IP activity around fluorinated acetamides, particularly for soil-stable formulations that minimize environmental persistence—a hot topic in regulatory compliance discussions.

From a material science perspective, the crystal packing behavior of Benzeneacetamide, α,α,2-trifluoro- exhibits interesting hydrogen-bonding motifs, relevant to co-crystal engineering strategies for bioavailability enhancement. Computational chemists utilize DFT calculations to predict its interaction profiles with biological targets, reducing experimental screening costs—an approach frequently searched in AI-driven drug discovery forums.

Quality control protocols for CAS 1375472-28-8 emphasize ICH Q3D elemental impurity guidelines, particularly for residual palladium from cross-coupling reactions. This aligns with tightening global regulations on genotoxic impurities in APIs. Supply chain data indicates growing procurement of this compound by CDMOs specializing in fluorine chemistry, reflecting the broader market trend toward halogenated building blocks.

Emerging applications include its use as a proteolysis-targeting chimera (PROTAC) linker component, capitalizing on the fluoroaromatic moiety's ability to enhance cellular permeability. Such innovations respond to frequent search queries about degradation tag technologies in cancer research. Stability studies under accelerated storage conditions (40°C/75% RH) demonstrate its suitability for global distribution networks.

Environmental fate studies of α,α,2-trifluoro benzeneacetamide derivatives show moderate biodegradability via microbial defluorination pathways, a crucial consideration for green formulation strategies. The compound's logP value (experimentally determined as 2.1±0.3) positions it favorably within Lipinski's rule of five parameters, explaining its popularity in medicinal chemistry projects.

Recent advancements in continuous flow chemistry have enabled safer handling of this intermediate at scale, addressing common laboratory queries about exothermic reaction control. The electron-withdrawing effect of its substituents makes it particularly useful in Pd-catalyzed aminations, a transformation frequently discussed in cross-coupling reaction optimization forums.

As the industry shifts toward fragment-based drug design, the 1375472-28-8 scaffold serves as a versatile pharmacophore for high-throughput screening libraries. Its chromatographic behavior (typically eluting at 6.2 min in 50:50 ACN/H₂O on C18 columns) is well-documented in HPLC method development literature, aiding analytical chemists in method transfer protocols.